Cas no 1160254-07-8 (2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160254-07-8
• MF: C₁₅H₉Cl₂NOS
• MW: 322.209060430527
• MDL: MFCD03421184
• CID: 4682258
• Update Time: 2025-06-13

2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-CHLORO-2-THIENYL)-8-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• 2-(5-chlorothiophen-2-yl)-8-methylquinoline-4-carbonyl chloride
• STL197008
• BBL014599
• R7095
• 4-quinolinecarbonyl chloride, 2-(5-chloro-2-thienyl)-8-methyl-
• 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421184
• Inchi： 1S/C15H9Cl2NOS/c1-8-3-2-4-9-10(15(17)19)7-11(18-14(8)9)12-5-6-13(16)20-12/h2-7H,1H3
• InChI Key： WMFFUTKKBVPZSI-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=CC=C(S2)Cl)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 320.978
• Monoisotopic Mass: 320.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride

Introduction to 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride (CAS No. 1160254-07-8)

2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1160254-07-8, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a fused heterocyclic system composed of a thiophene ring and a quinoline core, make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride encompasses several functional groups that contribute to its reactivity and potential biological activity. The presence of a chloro substituent on the thiophene ring and a methyl group on the quinoline ring enhances its versatility in chemical transformations. These structural elements not only facilitate the synthesis of more complex derivatives but also influence its interactions with biological targets.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinolines and their analogs have been extensively studied for their potential applications in treating infectious diseases, cancer, and neurological disorders. The compound 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride represents a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its utility as a building block for constructing more complex pharmacophores. The carboxylic chloride functionality at the 4-position of the quinoline ring allows for facile introduction of various nucleophiles, enabling the synthesis of amides, esters, and other derivatives. These modifications can be tailored to optimize binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The thiophene ring in 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride contributes to its overall pharmacological profile by introducing additional electronic and steric effects. This feature makes it an attractive scaffold for designing molecules with enhanced bioavailability and reduced toxicity.

The synthesis of 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its synthetic significance, 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride has shown potential in preclinical studies as an intermediate for developing antiviral and anticancer agents. Its ability to interact with biological macromolecules suggests that it could be used to develop drugs that target viral enzymes or cancer cell proliferation pathways. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drug candidates relies heavily on the availability of high-quality intermediates like 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride. Pharmaceutical companies and academic institutions continue to explore innovative synthetic routes to improve access to these valuable compounds. The growing demand for specialized intermediates underscores the importance of advancing synthetic methodologies in medicinal chemistry.

The future prospects for 2-(5-Chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride are promising, with ongoing research aimed at expanding its applications in drug discovery. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent. As our understanding of molecular interactions continues to evolve, compounds like this one will play a critical role in shaping the next generation of medicines.